N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C26H26N4O4S/c1-17-15-30(16-18(2)34-17)35(32,33)22-13-9-20(10-14-22)26(31)27-21-11-7-19(8-12-21)25-28-23-5-3-4-6-24(23)29-25/h3-14,17-18H,15-16H2,1-2H3,(H,27,31)(H,28,29)
• InChI Key: TZXOAZMTYPJJMD-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C26H26N4O4S
• Molecular Weight: 490.6 g/mol
• CAS No.: 394229-50-6

Description

N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide is a useful research compound. Its molecular formula is C26H26N4O4S and its molecular weight is 490.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Screening

Compounds with similar structures have been synthesized and screened for various biological and pharmacological activities. For instance, the synthesis of bioactive molecules comprising sulphonamido quinazolinyl imidazole derivatives for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities has been reported (Patel et al., 2009). This indicates the potential of N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide in similar applications due to its structural similarity.

Cardiac Electrophysiological Activity

Research on N-substituted imidazolylbenzamides or benzene-sulfonamides has shown that compounds with imidazole moieties can exhibit significant cardiac electrophysiological activity, suggesting potential applications in the development of selective class III agents for arrhythmias (Morgan et al., 1990).

Corrosion Inhibition

Benzimidazole derivatives have been studied for their corrosion inhibition properties on steel in acidic environments, demonstrating the application of similar compounds in industrial processes to prevent corrosion (Yadav et al., 2016).

Antioxidant and Antiradical Activity

The antioxidant activity of compounds containing biphenyl and imidazobenzimidazole derivatives highlights the potential of similar chemical structures in developing new antioxidants (Spasov et al., 2022).

Antimalarial and Potential COVID-19 Applications

Some anthranilic acid derivatives, which share structural features with the compound , have been investigated for their antimalarial activity and explored for potential applications against COVID-19 through computational calculations and molecular docking studies (Fahim & Ismael, 2021).